Cas no 918794-09-9 (L-Leucine, N-(ethoxyphenylphosphinyl)-)

L-Leucine, N-(ethoxyphenylphosphinyl)- structure
918794-09-9 structure
Product Name:L-Leucine, N-(ethoxyphenylphosphinyl)-
CAS No:918794-09-9
MF:C14H22NO4P
MW:299.302545070648
CID:770979
PubChem ID:71426426
Update Time:2025-04-19

L-Leucine, N-(ethoxyphenylphosphinyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Leucine, N-(ethoxyphenylphosphinyl)-
    • (2S)-2-[[ethoxy(phenyl)phosphoryl]amino]-4-methylpentanoic acid
    • 918794-09-9
    • DTXSID90845184
    • N-[Ethoxy(phenyl)phosphoryl]-L-leucine
    • Inchi: 1S/C14H22NO4P/c1-4-19-20(18,12-8-6-5-7-9-12)15-13(14(16)17)10-11(2)3/h5-9,11,13H,4,10H2,1-3H3,(H,15,18)(H,16,17)/t13-,20?/m0/s1
    • InChI Key: JDSHNOSYBLSUMK-SZQRVLIRSA-N
    • SMILES: P(C1C=CC=CC=1)(N[C@H](C(=O)O)CC(C)C)(=O)OCC

Computed Properties

  • Exact Mass: 299.12864518g/mol
  • Monoisotopic Mass: 299.12864518g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 75.6Ų
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